5-fluoro-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-2-methoxybenzenesulfonamide
Description
5-fluoro-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C14H16FNO4S2 and its molecular weight is 345.4. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
Sulfonamide derivatives have been investigated for their adsorption and corrosion inhibition properties on metal surfaces, particularly iron. Quantum chemical calculations and molecular dynamics simulations have been utilized to explore these properties, which are crucial for extending the lifespan of metals in various industrial applications (Kaya et al., 2016).
Anticancer Activity
Novel aminothiazole-paeonol derivatives, sharing a similar structural framework with the compound , have demonstrated significant anticancer effects on several cancer cell lines. Such compounds have shown to be promising lead compounds for developing treatments for gastrointestinal adenocarcinoma, with higher potency and lower cytotoxicity compared to traditional treatments like 5-fluorouracil (Tsai et al., 2016).
Fluorophore Development
Fluorophores incorporating sulfonamide groups have been synthesized for specific applications, such as Zn2+ detection. These compounds are valuable tools in biochemistry for studying biological processes and metal ion interactions in cells (Coleman et al., 2010). Additionally, new zinc phthalocyanine derivatives with benzenesulfonamide groups have shown potential for photodynamic therapy applications due to their good fluorescence properties and high singlet oxygen quantum yield, which are crucial for treating cancer (Pişkin et al., 2020).
Catalysis and Organic Synthesis
Sulfonamide derivatives have been utilized as catalysts or intermediates in organic synthesis, demonstrating the versatility and importance of these compounds in facilitating chemical transformations. This includes their role in the decarboxylative fluorination processes and the synthesis of complex molecules, which are fundamental techniques in pharmaceutical and materials science research (Leung & Sammis, 2015).
properties
IUPAC Name |
5-fluoro-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-2-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FNO4S2/c1-9-5-6-21-14(9)11(17)8-16-22(18,19)13-7-10(15)3-4-12(13)20-2/h3-7,11,16-17H,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GOPCUXZFRUZSLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(CNS(=O)(=O)C2=C(C=CC(=C2)F)OC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FNO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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